Cas no 205754-32-1 (rac 8-Hydroxy Efavirenz)

• Product Name: rac 8-Hydroxy Efavirenz
• CAS No: 205754-32-1
• Molecular Formula: C₁₀H₁₆N₂O₃
• Molecular Weight: 212.24564
• CID: 241541
• PubChem ID: 9840539

rac 8-Hydroxy Efavirenz Properties

Names and Identifiers

• 2H-3,1-Benzoxazin-2-one,6-chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-8-hydroxy-4-(trifluoromethyl)-
• 2H-3,1-benzoxazin-2-one, 6-chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-8-hydroxy-4-(trifluoromethyl)-, (4S)-
• rac 8-Hydroxy Efavirenz
• 2H-3,1-Benzoxazin-2-one,6-chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-8-hydroxy-4-(trifluorome...
• 6-CHLORO-4-(2-CYCLOPROPYLETHYNYL)-8-HYDROXY-4-(TRIFLUOROMETHYL)-1H-3,1-BENZOXAZIN-2-ONE
• SCHEMBL1152018
• J-013429
• 8-Hydroxy Efavirenz (~90%)
• NS00009526
• 205754-32-1
• starbld0009374
• OOVOMPCQLMFEDT-UHFFFAOYSA-N
• DTXSID201043213
• BDBM50540110
• 6-Chloro-4-(cyclopropylethynyl)-1,4-dihydro-8-hydroxy-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one
• FT-0669576
• PD117322
• 2H-3,1-Benzoxazin-2-one, 6-chloro-4-(2-cyclopropylethynyl)-1,4-dihydro-8-hydroxy-4-(trifluoromethyl)-
• ent-8-Hydroxy Efavirenz
• 6-chloro-4-(2-cyclopropylethynyl)-8-hydroxy-4-(trifluoromethyl)-1H-3, 1-benzoxazin-2-one
• 6-Chloro-4-(cyclopropylethynyl)-8-hydroxy-4-(trifluoromethyl)-1H-benzo[d][1,3]oxazin-2(4H)-one
• CHEMBL4645070

• InChIKey： RWCOTTLHDJWHRS-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H16N2O3/c13-9(7-3-1-5-11-7)12-6-2-4-8(12)10(14)15/h7-8,11H,1-6H2,(H,14,15)
• SMILES： OC(C1CCCN1C(C1CCCN1)=O)=O

Computed Properties

• Exact Mass: 331.02200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 331.022
• Heavy Atom Count: 22
• Complexity: 551
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• LogP: 3.91670
• PSA: 58.56000
• Refractive Index: 1.608
• Boiling Point: 373.6°C at 760 mmHg
• Melting Point: 186-188?C
• Flash Point: 179.7°C
• Density: 1.64